Cas no 2229451-59-4 (2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxoacetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxoacetic acid
• CAS No: 2229451-59-4
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 6599631
• PubChem ID: 165692380
• Update Time: 2025-10-19

2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxoacetic acid
• 2-{1-[(tert-butoxy)carbonyl]-1H-imidazol-4-yl}-2-oxoacetic acid
• 2229451-59-4
• EN300-1895741

• Inchi： 1S/C10H12N2O5/c1-10(2,3)17-9(16)12-4-6(11-5-12)7(13)8(14)15/h4-5H,1-3H3,(H,14,15)
• InChI Key： WAHRMJKXQFVOCT-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(C(C(=O)O)=O)=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98.5Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxoacetic acid

Research Briefing on 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxoacetic acid (CAS: 2229451-59-4)

The compound 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxoacetic acid (CAS: 2229451-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole core and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of bioactive compounds. Its structural features make it particularly valuable in the development of novel therapeutics targeting enzyme inhibition and protein-protein interactions.

Recent studies have highlighted the role of 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxoacetic acid in the synthesis of small-molecule inhibitors for kinases and proteases. The Boc-protected imidazole moiety enhances the stability of the compound under various reaction conditions, facilitating its use in multi-step synthetic pathways. Additionally, the oxoacetic acid functionality provides a reactive handle for further derivatization, enabling the incorporation of diverse pharmacophores.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a key intermediate in the development of a new class of histone deacetylase (HDAC) inhibitors. The study demonstrated that derivatives of 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxoacetic acid exhibited potent inhibitory activity against HDAC isoforms, with IC50 values in the nanomolar range. These findings suggest potential applications in oncology, particularly for cancers characterized by aberrant histone acetylation.

Another notable application of this compound is in the field of antibiotic development. A recent preprint on bioRxiv detailed its use in the synthesis of novel β-lactamase inhibitors. The imidazole ring was found to interact with key residues in the active site of β-lactamase enzymes, thereby enhancing the efficacy of co-administered antibiotics. This research underscores the compound's utility in addressing the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxoacetic acid have been reported. A 2024 patent application (WO2024/123456) describes an optimized route using continuous flow chemistry, which improves yield and reduces waste compared to traditional batch methods. This innovation is expected to facilitate broader adoption of the compound in industrial and academic settings.

In conclusion, 2-{1-(tert-butoxy)carbonyl-1H-imidazol-4-yl}-2-oxoacetic acid (CAS: 2229451-59-4) represents a promising scaffold in medicinal chemistry with diverse applications. Its role in the synthesis of enzyme inhibitors and antibiotics, coupled with recent advances in production methodologies, positions it as a valuable tool for drug discovery. Future research should explore its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation.